Cas no 1823194-73-5 (1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine)

• Product Name: 1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine
• CAS No: 1823194-73-5
• MF: C₉H₇ClF₅N₅O₂
• MW: 347.629197359085
• MDL: MFCD29042552
• CID: 4708739
• Update Time: 2025-07-21

1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine Chemical and Physical Properties

Names and Identifiers

• N-{2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl}-N''-nitrouanidine
• (E)-N-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl}-N''-nitroguanidine
• 1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine

• MDL： MFCD29042552
• Inchi： 1S/C9H7ClF5N5O2/c10-5-1-4(9(13,14)15)2-17-6(5)8(11,12)3-18-7(16)19-20(21)22/h1-2H,3H2,(H3,16,18,19)
• InChI Key： FKDWGFOCCQNZCZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(CN/C(=N/[N+](=O)[O-])/N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 441
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitroguanidines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines Nitroguanidines

Additional information on 1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine

Professional Introduction to Compound with CAS No. 1823194-73-5 and Product Name: 1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine

The compound with the CAS number 1823194-73-5 and the product name 1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a nitro group, a chloro-substituted pyridine ring, and a difluoroethyl side chain, contributes to its unique chemical properties and reactivity.

Recent research in the area of heterocyclic compounds has highlighted the importance of pyridine derivatives in the design of novel therapeutic agents. The structural motif of 3-Chloro-5-(trifluoromethyl)pyridin-2-yl, a key component of this compound, has been extensively studied for its ability to modulate biological pathways. Specifically, the trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substituent allows for further functionalization through nucleophilic substitution reactions. These features make it an attractive scaffold for developing small-molecule inhibitors.

The nitroguanidine moiety in the compound's structure (2-nitroguanidine) is another critical feature that contributes to its pharmacological activity. Nitroguanidine derivatives are known for their antimicrobial and anticancer properties, often attributed to their ability to interfere with DNA synthesis and repair mechanisms. In particular, the nitro group can be reduced to an amine under specific conditions, leading to the formation of reactive intermediates that can covalently bind to biological targets. This reactivity has been exploited in the development of prodrugs and targeted therapies.

Current studies in medicinal chemistry have demonstrated that difluoroethyl side chains can significantly improve drug bioavailability by enhancing passive membrane permeability. The incorporation of such groups into pharmaceutical candidates has been shown to reduce metabolic degradation and prolong circulation time within the body. In the context of 1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine, the difluoroethyl group is strategically positioned to interact with biological targets while maintaining structural integrity.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, making them attractive targets for therapeutic intervention. The pyridine ring and nitroguanidine moiety can be designed to selectively bind to specific kinase domains, thereby modulating downstream signaling cascades. Preliminary computational studies have suggested that this compound may exhibit high affinity for certain tyrosine kinases, which are implicated in various diseases including cancer.

The synthesis of 1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions on the pyridine ring followed by nitration and functional group transformations. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity. The use of fluorinated reagents is particularly important in introducing the difluoroethyl group while maintaining regioselectivity.

Evaluation of this compound's biological activity has been conducted using both in vitro and in vivo models. In cell-based assays, it has shown promising results in inhibiting proliferation of cancer cell lines by disrupting microtubule formation and inducing apoptosis. Additionally, animal studies have demonstrated that it exhibits moderate oral bioavailability and minimal toxicity at therapeutic doses. These findings support further investigation into its potential as a lead compound for drug development.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and identify potential binding pockets on target proteins. These predictions have guided structural modifications aimed at improving potency and selectivity. Furthermore, quantum mechanical calculations have provided insights into reaction mechanisms, aiding in the design of more efficient synthetic routes.

Future directions for research on this compound include exploring its interactions with other biological targets beyond kinases. For instance, its ability to modulate ion channels or receptors could open up new therapeutic avenues for neurological disorders or cardiovascular diseases. Additionally, investigating its pharmacokinetic properties will be essential for optimizing dosing regimens and formulation strategies.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine exemplifies how advances in synthetic chemistry can lead to discoveries with significant medical impact. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future treatments for various diseases.